![molecular formula C25H27NO6 B5235323 N-[bis(3,4-dimethoxyphenyl)methyl]-2-methoxybenzamide](/img/structure/B5235323.png)
N-[bis(3,4-dimethoxyphenyl)methyl]-2-methoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[bis(3,4-dimethoxyphenyl)methyl]-2-methoxybenzamide, also known as DMXB-A, is a synthetic compound that has been studied for its potential use in treating various neurological disorders. It belongs to the class of compounds called benzamides and has been found to have a unique mechanism of action that makes it a promising candidate for further research.
Mechanism of Action
N-[bis(3,4-dimethoxyphenyl)methyl]-2-methoxybenzamide acts as a partial agonist at the alpha7 nicotinic acetylcholine receptor, which is involved in various cognitive processes. By binding to this receptor, this compound can enhance the release of neurotransmitters such as dopamine and acetylcholine, leading to improved cognitive function and mood.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects, including increased cognitive function, improved mood, and reduced inflammation in the brain. It has also been shown to increase the release of neurotrophic factors, which promote the growth and survival of neurons in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using N-[bis(3,4-dimethoxyphenyl)methyl]-2-methoxybenzamide in lab experiments is its unique mechanism of action, which makes it a promising candidate for further research. However, one limitation is that it has not yet been extensively studied in humans, so its safety and efficacy in clinical settings are not yet fully understood.
Future Directions
There are several future directions for research on N-[bis(3,4-dimethoxyphenyl)methyl]-2-methoxybenzamide, including studying its effects on other neurological disorders such as Parkinson's disease and multiple sclerosis. Additionally, further research is needed to fully understand its mechanism of action and to optimize its synthesis for use in clinical settings. Finally, studies are needed to determine the safety and efficacy of this compound in humans and to develop potential therapeutic applications.
Synthesis Methods
The synthesis of N-[bis(3,4-dimethoxyphenyl)methyl]-2-methoxybenzamide involves several steps, including the reaction of 2-methoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with bis(3,4-dimethoxyphenyl)methanol to form the desired compound. The synthesis method has been optimized to produce high yields of this compound with good purity.
Scientific Research Applications
N-[bis(3,4-dimethoxyphenyl)methyl]-2-methoxybenzamide has been studied for its potential use in treating various neurological disorders, including Alzheimer's disease, schizophrenia, and depression. It has been found to have a unique mechanism of action that involves binding to specific nicotinic acetylcholine receptors in the brain, leading to increased cognitive function and improved mood.
properties
IUPAC Name |
N-[bis(3,4-dimethoxyphenyl)methyl]-2-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27NO6/c1-28-19-9-7-6-8-18(19)25(27)26-24(16-10-12-20(29-2)22(14-16)31-4)17-11-13-21(30-3)23(15-17)32-5/h6-15,24H,1-5H3,(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPYLSBCEHQZJHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(C2=CC(=C(C=C2)OC)OC)NC(=O)C3=CC=CC=C3OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.